(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-methanol

• IUPAC Name: 4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethanol
• InChI: InChI=1S/C8H11NOS/c10-5-8-9-6-3-1-2-4-7(6)11-8/h10H,1-5H2
• InChI Key: MZQZKCUGRSNVFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)CO
• Molecular Formula: C8H11NOS
• Molecular Weight: 169.25 g/mol
• CAS No.: 40516-71-0

Description

The compound “(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-methanol” belongs to the class of organic compounds known as benzothiazoles. Benzothiazoles are compounds containing a benzene fused to a thiazole ring. A thiazole is a heterocyclic compound that contains a five-member aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms.

Molecular Structure Analysis

The molecular structure of benzothiazoles consists of a benzene ring fused to a thiazole ring. Thiazole is a five-membered ring with one sulfur atom and one nitrogen atom.

Scientific Research Applications

Molecular Aggregation and Spectroscopic Studies

One study focused on the aggregation behavior of benzothiazole derivatives in organic solvents, highlighting how molecular structure influences aggregation processes. The study used spectroscopic methods to analyze compounds in different solvents, showing variations in fluorescence emission and circular dichroism spectra indicative of aggregation effects influenced by substituent structure on the molecule (Matwijczuk et al., 2016).

Microwave Synthesis and Biological Applications

Another application involves the microwave synthesis of biologically important 1,4-dihydropyridines containing the benzothiazole moiety. These compounds were evaluated for antibacterial, antifungal, acaricidal, and antifeedant activities, demonstrating the chemical versatility and potential biological relevance of benzothiazole derivatives (Mithlesh et al., 2010).

Catalyst Encapsulation and Oxidation Reactions

Research on the encapsulation of molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y has shown efficient and reusable catalytic properties for the oxidation of primary alcohols and hydrocarbons. This work demonstrates the potential of benzothiazole derivatives in catalysis, offering insights into the development of novel catalysts with improved stability and reusability (Ghorbanloo & Maleki Alamooti, 2017).

N-Methylation and Transfer Hydrogenation Using Methanol

A study on the use of methanol as both a C1 synthon and H2 source for selective N-methylation of amines presents an innovative approach in organic synthesis. This research outlines the application of methanol in facilitating N-methylation reactions, underscoring the chemical utility of methanol and related compounds in synthesizing pharmacologically relevant molecules (Sarki et al., 2021).

Photophysical and Electroluminescent Device Properties

Investigations into the photophysical and electroluminescent device properties of Zn(II)-chelated complexes based on benzothiazole derivatives reveal the potential of these compounds in developing white-light emission sources and electronic devices. This area of research illustrates the application of benzothiazole derivatives in materials science, particularly in the fabrication of organic light-emitting diodes (OLEDs) with enhanced performance (Roh et al., 2009).